2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[(4,6-dianilino-1,3,5-triazin-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H17N7OS2/c28-16(24-19-21-11-12-29-19)13-30-20-26-17(22-14-7-3-1-4-8-14)25-18(27-20)23-15-9-5-2-6-10-15/h1-12H,13H2,(H,21,24,28)(H2,22,23,25,26,27)
• InChI Key: DYUVMASTQFZABP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=NC(=N2)SCC(=O)NC3=NC=CS3)NC4=CC=CC=C4
• Molecular Formula: C20H17N7OS2
• Molecular Weight: 435.5 g/mol

Description

2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide, also known as DTTA, is a chemical compound that belongs to the family of thiazole derivatives. It has been extensively studied due to its potential applications in scientific research.

Mechanism of Action

2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide works by forming a fluorescent adduct with thiols. The reaction involves the substitution of the thiol group with the thioacetamide group of 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide. The resulting adduct emits fluorescence, which can be detected and quantified.
Biochemical and Physiological Effects:
2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide has been shown to have antioxidant properties. It can scavenge free radicals and protect cells from oxidative stress. 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide in lab experiments is its high sensitivity and selectivity towards thiols. It can detect thiols even in the presence of other reducing agents. However, 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide has a relatively short half-life and can be easily oxidized, which limits its use in long-term experiments.

Future Directions

There are many potential future directions for the use of 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide in scientific research. One area of interest is the development of new fluorescent probes based on 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide. These probes could be used to detect and quantify other biomolecules, such as reactive oxygen species and nitric oxide. Another area of interest is the use of 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide in drug discovery. 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide could be used to screen compounds for their ability to scavenge free radicals and protect cells from oxidative stress. Overall, 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide has the potential to be a valuable tool in scientific research and drug discovery.

Scientific Research Applications

2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide has been widely used in scientific research due to its ability to act as a fluorescent probe. It can be used to detect and quantify thiols, which are important biomolecules involved in many physiological and pathological processes. 2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide has also been used as a reducing agent to reduce disulfide bonds in proteins and peptides.